2,5-Bis(hydroxymethyl)pyrrolidin-3-one

Description

2,5-Bis(hydroxymethyl)pyrrolidin-3-one is an organic compound featuring a pyrrolidine ring with two hydroxymethyl groups (-CH2OH) attached at the 2 and 5 positions, and a carbonyl group at the 3 position. The molecular formula for this compound is C6H9NO3. It appears as a white solid and is soluble in polar solvents like water and acetone, indicating its hydrophilic properties due to the presence of the hydroxymethyl groups.

This compound is a versatile intermediate in organic synthesis. Research suggests that 2,5-bis(hydroxymethyl)pyrrolidin-3-one may possess antiviral properties and could be a precursor for compounds that inhibit viral replication. Its structural similarity to other biologically active molecules suggests potential interactions with specific biological targets, though further research is needed to understand the detailed mechanisms of action.

A related compound is 2,5-Bis(hydroxymethyl)pyrrole, which has the formula C6H9O2N . Its molecule can be described as pyrrole with hydroxymethyl groups replacing the two hydrogen atoms adjacent to the nitrogen atom . Also, 2,5-Bis(hydroxymethyl)furan (BHMF) is another similar compound, which is a derivative of furans and has applications in the manufacture of polyurethane foams and polyesters .

• CAS No.: 104639-21-6
• Product Name: 2,5-Bis(hydroxymethyl)pyrrolidin-3-one
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 2,5-bis(hydroxymethyl)pyrrolidin-3-one
• Standard InChI: InChI=1S/C6H11NO3/c8-2-4-1-6(10)5(3-9)7-4/h4-5,7-9H,1-3H2
• Standard InChIKey: NDFDVAQGBIIVEY-UHFFFAOYSA-N
• SMILES: C1C(NC(C1=O)CO)CO
• Canonical SMILES: C1C(NC(C1=O)CO)CO
• Synonyms: 3-Pyrrolidinone, 2,5-bis(hydroxymethyl)- (9CI)
• PubChem Compound: 184353
• Last Modified: Jul 17 2023